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Compound of Interest |

Compound Name: BW 245C
CAS No.: 78420-14-1
Cat. No.: B1258413
Get Quote
. J

Executive Summary & Scientific Rationale

BW 245C is a potent, selective agonist for the Prostaglandin D2 receptor (DP1) with a
ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

of approximately 0.9 nM. Unlike inert buffers, this compound is a bioactive hydantoin derivative
capable of eliciting physiological responses at nanomolar concentrations.

The Core Directive: The disposal strategy for BW 245C is defined by its high biological
potency, not just its bulk toxicity. While standard Safety Data Sheets (SDS) classify it primarily
as an irritant and harmful if swallowed (H302), the operational risk lies in environmental
persistence and accidental exposure to bioactive residues.

Disposal Standard:High-Temperature Incineration. Under no circumstances should BW 245C
be discharged into municipal wastewater, sinks, or evaporation drains. Chemical deactivation
(e.g., bleaching) is not validated for this specific pharmacophore and may generate unknown
byproducts.

Hazard Profile & Physical Properties
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Before initiating disposal, verify the state of the waste against these properties.

Property Specification Operational Implication
CAS Number 72814-32-5 Use for waste manifesting.
Hydantoin Derivative / Stable ring structure; requires

Chemical Class ) )
Prostaglandin Analog thermal destruction.

DMSO (~50 mg/mL), Ethanol Waste will likely be flammable

Solubility _

(~25 mg/mL) due to solvent carrier.

H302: Harmful if

swallowedH315: Causes skin Full PPE (Nitrile gloves, safety
GHS Classifications irritationH319: Causes serious glasses, lab coat) is

eye irritationH335: May cause mandatory.

respiratory irritation

) . Trace residues in glassware

Bioactivity

= 0.9 nM (DP1 receptor) are biologically significant.

Waste Segregation Logic

Effective disposal relies on segregating the waste at the point of generation. Mixing streams
(e.g., mixing solvents with aqueous buffers) complicates the incineration process and increases
disposal costs.

Decision Matrix: Waste Stream Classification
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Identify BW 245C Waste Source

Determine Physical State & Concentration

Solvent Base Contaminated Items

High Conc. Stock Dilute Aqueous Waste Solid Waste
(>1 uM in DMSO/EtOH) (<1 pM in Media/Bulffer) (Vials, Tips, Wipes)

Do NOT dilute with water b’reat as Chemical+Bio
Stream A: Organic Solvent Waste Stream B: Aqueous/Biohazard Stream C: Hazardous Solid Waste
(Halogenated/Non-Halogenated) (If cells present) (Double Bagged)

FINAL: High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating BW 245C waste streams to ensure correct downstream
processing.

Detailed Disposal Protocols
Protocol A: Stock Solutions & Expired Aliquots

Applicability: Pure powder, DMSO/Ethanol stocks, or high-concentration residues.

The Mechanism: High-temperature incineration (>1000°C) with afterburners is required to
break the hydantoin ring and prevent environmental leaching.
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o Container Selection: Use a chemically resistant High-Density Polyethylene (HDPE) or glass
waste container compatible with the solvent (usually DMSO or Ethanol).

» Labeling: Affix a hazardous waste label.
o Constituents: "DMSO (99%), BW 245C (<1%)."
o Hazard Checkbox: Toxic, Irritant, Flammable (due to solvent).
o Transfer: Pour the stock solution directly into the solvent waste container.

o Critical: Do not flush the original vial with water yet. Rinse the vial with a small volume of
ethanol and add the rinse to the solvent waste.

o Manifesting: Designate for "Fuel Blending" or "Incineration.”

Protocol B: Aqueous Experimental Waste (Cell Culture)

Applicability: Supernatants, buffers, or media containing nM concentrations of BW 245C.

The Mechanism: While the concentration is low, the volume is often high. If live cells are
present, the waste is dual-hazard (Biohazard + Chemical).

Deactivation (Biologicals only): If the waste contains live cells, add bleach (sodium
hypochlorite) to a final concentration of 10% for 20 minutes to kill the biological agent.

o Note: Bleach does not degrade BW 245C reliably. It only renders the cells safe.

Collection: Collect the liquid in a "Chemical/Biohazard" liquid waste carboy.

Prohibition: Do not pour down the sink, even after bleaching. The chemical residue remains
bioactive.

Disposal: Hand over to EHS for liquid incineration.

Protocol C: Solid Waste & Spill Cleanup

Applicability: Pipette tips, empty vials, gloves, and spill cleanup materials.
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e Segregation: Do not throw in regular trash.

» Packaging: Place all contaminated solids in a clear, 6-mil polyethylene bag or a rigid
hazardous waste container.

o Sharps: If using needles/syringes for injection, place in a rigid red sharps container labeled
"Chemical Contaminated Sharps."

Emergency Spill Response

In the event of a spill (powder or high-concentration liquid), immediate containment is
necessary to prevent aerosolization (powder) or surface permeation (DMSO solution).

Workflow: Spill Containment

1. Alert & PPE 2. Containment
(Goggles, Double Gloves, N95) (Absorbent Pads/Dykes)

Absorb Liquid

4. Decontamination
(Soap/Water Wash x3)

5. Disposal
(Seal in HazBag)

3. Solvent Management
(Is it DMSO?)

Click to download full resolution via product page

Figure 2: Immediate response logic for BW 245C spills. Note the emphasis on double-gloving
due to DMSO permeability.

Specific Spill Steps:

e Powder: Do not dry sweep.[1] Wet a paper towel with ethanol, lay it over the powder to
prevent dust, and wipe up.

e DMSO Solution: DMSO penetrates skin instantly, carrying the BW 245C with it. Double glove
immediately. Absorb with vermiculite or absorbent pads. Clean the surface three times with a
detergent solution to remove oily residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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